Cas no 17429-21-9 (2(1H)-Naphthalenone,4a,5,8,8a-tetrahydro-4a-methyl-, (4aR,8aS)-rel-)

• Product Name: 2(1H)-Naphthalenone,4a,5,8,8a-tetrahydro-4a-methyl-, (4aR,8aS)-rel-
• CAS No: 17429-21-9
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 236070
• PubChem ID: 350894
• Update Time: 2025-04-19

2(1H)-Naphthalenone,4a,5,8,8a-tetrahydro-4a-methyl-, (4aR,8aS)-rel- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Naphthalenone,4a,5,8,8a-tetrahydro-4a-methyl-, (4aR,8aS)-rel-
• 4a-methyl-1,5,8,8a-tetrahydronaphthalen-2-one
• (4aR)-4a-methyl-trans-4a,5,8,8a-tetrahydro-1H-naphthalen-2-one
• (4aR)-4a-Methyl-trans-4a,5,8,8a-tetrahydro-1H-naphthalin-2-on
• 2(1H)-Naphthalenone, 4a,5,8,8a-tetrahydro-4a-methyl-, trans-
• 2(1H)-Naphthalenone,5,8,8a-tetrahydro-4a-methyl-, trans-
• 4a-Methyl-4a,5,8,8a-tetrahydro-2(1H)-naphthalenone
• AC1L6X7Z
• NSC516519
• 4a-Methyl-4a,5,8,8a-tetrahydro-2(1H)-naphthalenone #
• 17429-21-9
• DTXSID80325728
• HAJWWOSVOWYULL-UHFFFAOYSA-N
• AKOS024323071
• NSC-516519

• Inchi： 1S/C11H14O/c1-11-6-3-2-4-9(11)8-10(12)5-7-11/h2-3,5,7,9H,4,6,8H2,1H3
• InChI Key： HAJWWOSVOWYULL-UHFFFAOYSA-N
• SMILES： O=C1C=CC2(C)CC=CCC2C1

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 2.48790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones